![molecular formula C16H21ClN4 B7633266 3-[1-[2-(3-Chlorophenyl)propyl]pyrrolidin-2-yl]-4-methyl-1,2,4-triazole](/img/structure/B7633266.png)
3-[1-[2-(3-Chlorophenyl)propyl]pyrrolidin-2-yl]-4-methyl-1,2,4-triazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-[1-[2-(3-Chlorophenyl)propyl]pyrrolidin-2-yl]-4-methyl-1,2,4-triazole is a chemical compound that has gained significant attention in scientific research due to its potential pharmacological properties. This compound is a triazole derivative that has been synthesized through various methods, and its mechanism of action and physiological effects have been studied in detail.
Mechanism of Action
The mechanism of action of 3-[1-[2-(3-Chlorophenyl)propyl]pyrrolidin-2-yl]-4-methyl-1,2,4-triazole is not fully understood. However, it has been suggested that it acts as a positive allosteric modulator of the GABAA receptor. This results in an increase in the activity of the receptor, leading to its pharmacological effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-[1-[2-(3-Chlorophenyl)propyl]pyrrolidin-2-yl]-4-methyl-1,2,4-triazole have been studied extensively. It has been shown to increase the activity of the GABAA receptor, leading to its anxiolytic and anticonvulsant effects. Additionally, it has been shown to increase the release of dopamine and serotonin, leading to its antidepressant effects. However, more research is needed to fully understand its biochemical and physiological effects.
Advantages and Limitations for Lab Experiments
The advantages of using 3-[1-[2-(3-Chlorophenyl)propyl]pyrrolidin-2-yl]-4-methyl-1,2,4-triazole in lab experiments include its high potency and selectivity for the GABAA receptor. Additionally, its synthesis method has been optimized to yield high purity and yield of the final product. However, its limitations include its potential toxicity and the need for further research to fully understand its mechanism of action and physiological effects.
Future Directions
There are several future directions for further research on 3-[1-[2-(3-Chlorophenyl)propyl]pyrrolidin-2-yl]-4-methyl-1,2,4-triazole. These include studying its potential use in the treatment of other neurological disorders, such as epilepsy and anxiety disorders. Additionally, more research is needed to fully understand its mechanism of action and physiological effects. Further studies are also needed to determine its potential toxicity and safety for human use. Overall, the potential pharmacological properties of this compound make it a promising candidate for further research in the field of neuroscience.
Synthesis Methods
The synthesis of 3-[1-[2-(3-Chlorophenyl)propyl]pyrrolidin-2-yl]-4-methyl-1,2,4-triazole can be achieved through various methods, including the reaction of 3-chlorophenylpropylamine with ethyl 2-azidoacetate and subsequent reduction of the resulting azide with lithium aluminum hydride. Another method involves the reaction of 3-chlorophenylpropylamine with 4-methyl-1,2,4-triazole-3-thiol in the presence of sodium hydride. These methods have been optimized to yield high purity and yield of the final product.
Scientific Research Applications
The potential pharmacological properties of 3-[1-[2-(3-Chlorophenyl)propyl]pyrrolidin-2-yl]-4-methyl-1,2,4-triazole have been studied in various scientific research areas. This compound has been shown to have anticonvulsant, anxiolytic, and antidepressant effects in animal models. Additionally, it has been studied for its potential use in the treatment of neuropathic pain, Alzheimer's disease, and Parkinson's disease.
properties
IUPAC Name |
3-[1-[2-(3-chlorophenyl)propyl]pyrrolidin-2-yl]-4-methyl-1,2,4-triazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21ClN4/c1-12(13-5-3-6-14(17)9-13)10-21-8-4-7-15(21)16-19-18-11-20(16)2/h3,5-6,9,11-12,15H,4,7-8,10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GIGSBEMMPNFGKL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CN1CCCC1C2=NN=CN2C)C3=CC(=CC=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21ClN4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.82 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-[1-[2-(3-Chlorophenyl)propyl]pyrrolidin-2-yl]-4-methyl-1,2,4-triazole |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.